Cas no 1219154-48-9 (3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1219154-48-9
• MF: C₂₁H₂₀ClFN₄O₂S
• MW: 446.925505638123
• CID: 5445242
• Update Time: 2025-08-05

3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-(3-imidazol-1-ylpropyl)-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide:hydrochloride
• 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C21H19FN4O2S.ClH/c1-28-17-6-7-18-19(13-17)29-21(24-18)26(10-3-9-25-11-8-23-14-25)20(27)15-4-2-5-16(22)12-15;/h2,4-8,11-14H,3,9-10H2,1H3;1H
• InChI Key： SPEUYDHOQWUMPI-UHFFFAOYSA-N
• SMILES： C(N(CCCN1C=NC=C1)C1=NC2=CC=C(OC)C=C2S1)(=O)C1=CC=CC(F)=C1.[H]Cl

Additional information on 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

Comprehensive Analysis of 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1219154-48-9)

The compound 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1219154-48-9) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique structure, combining a benzothiazole core with an imidazole moiety, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the most frequently searched topics in the field of medicinal chemistry is the role of fluorinated compounds in drug design. The presence of a fluoro group in this molecule enhances its metabolic stability and bioavailability, addressing a common challenge in modern pharmacology. Researchers are particularly interested in how such modifications can improve the efficacy of small-molecule inhibitors, a hot topic in oncology and neurology.

The benzothiazole scaffold, a key component of this compound, is widely recognized for its diverse biological activities. Recent studies have highlighted its potential in targeting protein-protein interactions (PPIs), a frontier in drug discovery. This aligns with the growing demand for innovative treatments for complex diseases like Alzheimer's and cancer, which are often driven by dysregulated PPIs.

Another aspect of 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride that garners attention is its imidazole ring. Imidazole derivatives are known for their versatility in medicinal chemistry, often serving as key pharmacophores in enzyme inhibitors and receptor modulators. This has led to increased searches for "imidazole-based drugs" and "imidazole pharmacology," reflecting the compound's relevance in current research trends.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound offers improved solubility, a critical factor in drug formulation. This addresses a common query among researchers: "How to enhance the solubility of hydrophobic drugs?" The answer often lies in salt formation, a technique widely discussed in forums and publications focused on pharmaceutical formulation.

The compound's CAS No. 1219154-48-9 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory filings. This is particularly important for researchers conducting patent searches or literature reviews, as accurate identification ensures compliance and avoids duplication of efforts.

In the context of personalized medicine, molecules like 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride are gaining traction. Their modular design allows for targeted modifications, aligning with the trend toward tailored therapies. This resonates with the increasing public interest in "precision medicine" and "customized drug development."

Environmental considerations are also shaping the discourse around such compounds. The 6-methoxy group in this molecule may influence its biodegradability, a topic of growing importance in green chemistry. Researchers are actively exploring ways to balance efficacy with environmental sustainability, a theme reflected in searches for "eco-friendly drug design."

In summary, 3-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride represents a convergence of multiple cutting-edge trends in pharmaceutical science. Its structural features address key challenges in drug development, while its applications align with the most pressing needs in modern medicine. As research progresses, this compound is poised to play a pivotal role in advancing our understanding of molecular therapeutics and drug discovery.